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Compound of Interest

4-Chloro-6-methoxy-2-
Compound Name:
methylquinoline

cat. No.: B1597386

An In-depth Technical Guide to the Safe Handling of 4-Chloro-6-methoxy-2-methylquinoline

Compound: 4-Chloro-6-methoxy-2-methylquinoline CAS Number: 50593-73-2 Molecular
Formula: C11H10CINO Primary Audience: Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive technical guide for the safe handling, storage, and
disposal of 4-Chloro-6-methoxy-2-methylquinoline. As a key intermediate in the synthesis of
biologically active molecules, including potential PI3K/mTOR inhibitors for cancer research and
compounds with antitubercular activity, its proper management in a laboratory setting is
paramount.[1][2] This guide is structured to provide not just procedural steps, but the scientific
rationale behind them, ensuring a culture of safety and experimental integrity.

Compound Identification and Physical Properties

A foundational step in safe handling is understanding the basic physical characteristics of the
substance. These properties influence its potential for dispersion, its stability, and the
appropriate methods for its containment.
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Property Value Source

IUPAC Name 4-chloro-6-methoxy-2- 3]
methylquinoline

CAS Number 50593-73-2

Molecular Formula C11H10CINO [3]

Molecular Weight 207.66 g/mol

Appearance Solid, Crystalline [4]

Boiling Point 308.8 °C at 760 mmHg [5]1[6]

Flash Point 140.6 °C [5]

GHS Hazard Identification and Toxicological

Summary

4-Chloro-6-methoxy-2-methylquinoline is classified as a hazardous substance under the

Globally Harmonized System (GHS).[3] Its primary routes of exposure in a laboratory setting

are inhalation of dust, dermal contact, eye contact, and accidental ingestion.[7] The significant

acute toxicity of this compound necessitates stringent handling protocols.

GHS Classification

Hazard Code

Hazard Statement

Acute Toxicity, Oral (Category

3) H301 Toxic if swallowed
Serious Eye Damage ]
H318 Causes serious eye damage
(Category 1)
Skin Irritation (Category 2) H315 Causes skin irritation
Specific Target Organ Toxicity
— Single Exposure (Category H335 May cause respiratory irritation
3), Respiratory Tract Irritation
Source: PubChem|3]
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Toxicological Rationale:

¢ Acute Oral Toxicity (H301): The "Toxic if swallowed" classification indicates that a small
amount of this compound, if ingested, can cause serious health effects or be fatal. This
underscores the critical importance of preventing hand-to-mouth contamination through
rigorous personal hygiene.[8]

o Serious Eye Damage (H318): This is the most severe classification for eye hazards and
indicates a risk of irreversible damage upon contact. The chemical structure, likely
possessing corrosive properties to mucosal tissues, necessitates more than standard safety
glasses; chemical splash goggles and/or a face shield are mandatory.[3][9]

o Skin and Respiratory Irritation (H315, H335): As a chlorinated aromatic heterocycle, the
compound can irritate the skin upon contact and the respiratory system if inhaled as a dust
or aerosol.[3][10] Chronic exposure, even at low levels, should be avoided.

The Hierarchy of Controls: A Framework for Risk
Mitigation

The cornerstone of modern laboratory safety is the "Hierarchy of Controls." This framework
prioritizes the most effective and reliable safety measures over less effective ones. Adherence
to this hierarchy is not merely a best practice; it is a system for designing inherently safer

experiments. Personal Protective Equipment (PPE) is always considered the final line of
defense.[11]
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Hierarchy of Controls for 4-Chloro-6-methoxy-2-methylquinoline

Elimination
(Not feasible; compound is required)

ost Effective

Substitution
(Use a less hazardous analogue if possible)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Signage)

east Effective

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Chloro-6-methoxy-2-methylquinoline safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597386#4-chloro-6-methoxy-2-methylquinoline-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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